3-(4-fluorophenyl)-8-methoxy-5-(4-methylbenzyl)-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-fluorophenyl)-8-methoxy-5-[(4-methylphenyl)methyl]pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20FN3O/c1-16-3-5-17(6-4-16)14-29-15-22-24(18-7-9-19(26)10-8-18)27-28-25(22)21-13-20(30-2)11-12-23(21)29/h3-13,15H,14H2,1-2H3
• InChI Key: STNMXKLGOWDQNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C3C(=NN=C3C4=C2C=CC(=C4)OC)C5=CC=C(C=C5)F
• Molecular Formula: C25H20FN3O
• Molecular Weight: 397.4 g/mol
• CAS No.: 866589-78-8

Description

This compound is a derivative of pyrazoloquinoline, a type of heterocyclic compound. Pyrazoloquinolines are three-membered azaheterocyclic systems that are composed of a pyrazole and quinoline fragment. They have been the subject of research for over 100 years due to their photophysical and biological properties.

Molecular Structure Analysis

The parent structure of pyrazoloquinolines can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties. The specific molecular structure of “3-(4-fluorophenyl)-8-methoxy-5-(4-methylbenzyl)-5H-pyrazolo[4,3-c]quinoline” is not available in the sources I found.

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds containing the indole nucleus, which is structurally similar to the quinoline nucleus in the compound, have been found to bind with high affinity to multiple receptors .

Mode of Action

It can be inferred from the structural similarity to indole derivatives that the compound may interact with its targets through a variety of mechanisms, potentially including electrophilic substitution .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a wide range of biochemical pathways.

Pharmacokinetics

A compound with similar structure, 4-amino-5-(4-fluorophenyl)-6,7-dimethoxy-2-[4-(morpholinocarbonyl)-perhydro-1,4-diazepin-1-yl]quinoline, exhibits nonlinear oral pharmacokinetics in humans

Result of Action

Based on the biological activities of structurally similar indole derivatives, it can be inferred that the compound may have a broad range of effects, potentially including antiviral, anti-inflammatory, and anticancer activities .

Biochemical Analysis

Biochemical Properties

Quinoline derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Cellular Effects

It has been reported that quinoline derivatives have antiproliferative activity against prostate cancer cell lines .

Molecular Mechanism

It is known that quinoline derivatives can interact with multiple receptors .